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Compound of Interest

Compound Name: (Rac)-Ruxolitinib-d9

Cat. No.: B12411332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth guide to the synthesis, purification, and analytical

characterization of (Rac)-Ruxolitinib-d9, a deuterated isotopologue of the Janus kinase (JAK)

inhibitor, Ruxolitinib. This stable isotope-labeled compound is crucial as an internal standard for

pharmacokinetic and therapeutic drug monitoring (TDM) studies, enabling precise

quantification of Ruxolitinib in biological matrices through isotope dilution mass spectrometry.[1]

Physicochemical Properties
(Rac)-Ruxolitinib-d9 is strategically labeled with nine deuterium atoms on the cyclopentyl

moiety, providing a distinct mass shift for mass spectrometry-based analysis while maintaining

similar physicochemical properties to the parent compound.[1] Key chemical data are

summarized in Table 1.

Table 1: Key Chemical Data for (Rac)-Ruxolitinib-d9
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Property Value Source(s)

Molecular Formula C₁₇H₉D₉N₆ [1][2][3][4]

Molecular Weight 315.42 g/mol [1][2][3][4]

CAS Number 2469553-67-9 [1][2]

IUPAC Name

3-(1,2,2,3,3,4,4,5,5-

nonadeuteriocyclopentyl)-3-[4-

(7H-pyrrolo[2,3-d]pyrimidin-4-

yl)pyrazol-1-yl]propanenitrile

[1][2]

Purity
>95% (as determined by

HPLC)
[1][2]

Appearance White to Pale Yellow Solid [5]

Storage Temperature -20°C [1][2]

| Shipping Conditions | Ambient Temperature |[5] |

Synthesis and Purification Workflow
The synthesis of (Rac)-Ruxolitinib-d9 is a multi-step process involving the preparation of a

deuterated intermediate followed by its coupling to the core molecular structure. The crude

product is then subjected to rigorous purification techniques to achieve high purity suitable for

analytical applications.
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Synthesis

Purification & Analysis

Starting Materials
(Cyclopentane, Pyrrolo[2,3-d]pyrimidine core)

Step 1: Deuterium Incorporation
(Catalytic deuteration with D2 gas)

Step 2: Coupling Reaction
(Mitsunobu or Ullmann-type)

Crude (Rac)-Ruxolitinib-d9

Purification
(Preparative HPLC & Column Chromatography)

Purified (Rac)-Ruxolitinib-d9
(>95% Purity)

Analytical Characterization
(LC-MS/MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (Rac)-Ruxolitinib-d9 () for sale [vulcanchem.com]

2. rac-Ruxolitinib-d9 (major) | LGC Standards [lgcstandards.com]

3. clearsynth.com [clearsynth.com]

4. Rac Ruxolitinib-D9 | CAS No- 2469553-67-9 | Simson Pharma Limited
[simsonpharma.com]

5. pharmaffiliates.com [pharmaffiliates.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Synthesis and
Purification of (Rac)-Ruxolitinib-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12411332#synthesis-and-purification-of-rac-
ruxolitinib-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12411332?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

